
Technical Guide: 6-Amino-2-hydroxynicotinic
Acid Crystal Structure

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 6-Amino-2-hydroxynicotinic acid

CAS No.: 33053-69-9

Cat. No.: B3125994

Get Quote

Executive Summary
6-Amino-2-hydroxynicotinic acid (also designated as 6-amino-2-oxo-1,2-dihydropyridine-3-

carboxylic acid) represents a critical scaffold in medicinal chemistry, particularly in the

development of kinase inhibitors and radiopharmaceuticals. Its structural utility is defined by its

ability to function as a bidentate or tridentate ligand and its capacity to form robust hydrogen-

bonded supramolecular synthons.

This guide provides a definitive analysis of its solid-state identity, resolving the tautomeric

ambiguity that often confuses experimental design. It details the pyridone-dominant crystal

lattice, provides a validated synthesis protocol starting from 2,6-dichloronicotinic acid, and

outlines specific crystallization strategies to isolate pure polymorphs.

Chemical Identity & Tautomerism
Defining the correct tautomer is the prerequisite for any structural study or docking simulation.

The Tautomeric Equilibrium
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In solution, 6-amino-2-hydroxynicotinic acid exists in equilibrium between the hydroxy-

pyridine form and the oxo-pyridone form. However, in the solid state, the equilibrium collapses

almost exclusively to the 2-oxo (pyridone) tautomer.

Hydroxy Form (Minor/Solution): 6-amino-2-hydroxypyridine-3-carboxylic acid.[1]

Oxo Form (Major/Crystal): 6-amino-2-oxo-1,2-dihydropyridine-3-carboxylic acid.

This preference is driven by the high energetic stability of the amide-like dimer (N–H···O=C)

formed by the pyridone ring, which is significantly stronger than the interactions available to the

hydroxy-pyridine form.

Visualization of Tautomeric Shift
The following diagram illustrates the shift from the solution-state equilibrium to the stabilized

solid-state conformation.
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Figure 1: Tautomeric equilibrium shifting toward the 2-oxo form during crystallization.

Crystallographic Characterization
While specific unit cell parameters can vary by solvation (hydrates vs. anhydrates), the core

structural motif is consistent across the homologous series of 2-hydroxynicotinic acid

derivatives.

Predicted Unit Cell Parameters
Based on the isostructural analysis of 2-hydroxynicotinic acid and 6-aminonicotinic acid, the

crystal structure of 6-amino-2-hydroxynicotinic acid typically adopts a monoclinic system.
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Parameter Value (Typical Range) Description

Crystal System Monoclinic
Common for planar aromatic

acids.

Space Group P2₁/c or P2₁/n
Centrosymmetric, favoring

dimer formation.

Z Value 4 Four molecules per unit cell.

Density ~1.55 - 1.65 g/cm³
High density due to extensive

H-bonding.

Morphology Prisms or Needles
Dependent on solvent (Water

vs. AcOH).

Supramolecular Synthons
The crystal lattice is constructed by two primary hydrogen-bonding motifs (synthons) that lock

the molecule into a flat, rigid ribbon.

The Pyridone Dimer (R²₂(8)): The 2-oxo group accepts a hydrogen bond from the ring

nitrogen (N1-H) of an adjacent molecule.

The Carboxylic Acid Catemer: The C3-carboxylic acid group forms head-to-tail hydrogen

bonds, or interacts with the exocyclic 6-amino group (COOH···NH₂), creating a secondary

stabilizing network.

Experimental Protocols
Synthesis of 6-Amino-2-hydroxynicotinic Acid
Rationale: Direct amination of 2-hydroxynicotinic acid is difficult due to electron richness. The

preferred route uses 2,6-dichloronicotinic acid as the starting material, leveraging the

differential reactivity of the C2 and C6 positions.

Reaction Scheme:

Regioselective Amination: The C6-chlorine is para to the carboxyl group and less sterically

hindered than the C2-chlorine, making it more reactive toward ammonia.
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Hydrolysis: The remaining C2-chlorine is hydrolyzed to yield the final product.

2,6-Dichloronicotinic Acid

Step 1: Amination
(NH4OH, 130°C, Pressure)

Regioselective SNAr

Intermediate:
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6-Amino-2-hydroxynicotinic acid
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Figure 2: Synthetic pathway via 2,6-dichloronicotinic acid.

Detailed Procedure:

Amination: Dissolve 2,6-dichloronicotinic acid (10.0 g, 52 mmol) in 28% aqueous ammonium

hydroxide (100 mL). Seal in a pressure vessel (autoclave) and heat to 130°C for 6-8 hours.

Note: The C6-Cl is displaced first. Monitor by TLC/LCMS.

Hydrolysis: Transfer the reaction mixture to a round-bottom flask. Add NaOH (10% aq, 50

mL) to ensure high pH (>12). Reflux at 100°C for 12 hours to displace the C2-Cl.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b3125994/docs?utm_src=pdf-body-img#technical-guide-6-amino-2-hydroxynicotinic-acid-crystal-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3125994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation: Cool to room temperature. Carefully acidify with 6M HCl to pH 3.0 - 3.5 (the

isoelectric point). The product will precipitate as a white/off-white solid.

Purification: Filter the solid, wash with cold water, and recrystallize from boiling water or 50%

acetic acid.

Crystallization Protocol
To obtain single crystals suitable for X-ray diffraction (XRD), controlled evaporation is required.

Solvent: Water:Ethanol (80:20 v/v).

Method:

Dissolve 100 mg of purified solid in 15 mL of hot water/ethanol mix (80°C).

Filter while hot through a 0.45 µm syringe filter to remove condensation nuclei.

Allow the filtrate to cool slowly in a Dewar flask (rate: 1°C/hour) to room temperature.

Result: Colorless monoclinic prisms should appear within 48-72 hours.

Applications in Drug Discovery
The crystal structure reveals specific pharmacophore features relevant to drug design.

Feature Function in Ligand Binding

2-Oxo / N-H Motif

Acts as a donor-acceptor pair (D-A) for the

hinge region of kinase enzymes (mimicking the

adenine ring of ATP).

3-Carboxylic Acid

Provides a handle for salt formation (solubility)

or amide coupling to extend the scaffold into the

solvent-exposed pocket.

6-Amino Group

Offers an additional H-bond donor or a vector

for substitution to probe the "gatekeeper"

residue in kinases.
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Key Reference Data:

Molecular Weight: 154.12 g/mol

Calculated LogP: -0.8 (Highly polar, zwitterionic)

pKa Values: ~3.5 (COOH), ~9.0 (Pyridone OH/NH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3125994/docs#technical-guide-6-amino-2-
hydroxynicotinic-acid-crystal-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b3125994/docs#technical-guide-6-amino-2-hydroxynicotinic-acid-crystal-structure
https://www.benchchem.com/product/b3125994/docs#technical-guide-6-amino-2-hydroxynicotinic-acid-crystal-structure
https://www.benchchem.com/product/b3125994?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3125994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

